(2S,4R)-4-benzylpyrrolidine-2-carboxylic acid hydrochloride

Specification

• CAS No.: 1279049-67-0
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol
• IUPAC Name: (2S,4R)-4-benzylpyrrolidine-2-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C12H15NO2.ClH/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2,(H,14,15);1H/t10-,11+;/m1./s1
• Standard InChI Key: GPWGPOYNAWMDDN-DHXVBOOMSA-N
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)CC2=CC=CC=C2.Cl
• SMILES: C1C(CNC1C(=O)O)CC2=CC=CC=C2.Cl
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC=CC=C2.Cl

Introduction

(2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride is a chiral compound with significant applications in pharmaceutical and biochemical research. It is known by several synonyms, including (R)-gamma-benzyl-L-proline-HCl and trans-4-Benzyl-L-proline hydrochloride. This compound is characterized by its molecular formula C12H16ClNO2 and a molecular weight of approximately 241.72 g/mol.

Peptide Synthesis

(2S,4R)-4-Benzylpyrrolidine-2-carboxylic acid hydrochloride is closely related to compounds used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). These compounds serve as key building blocks for assembling complex peptide chains.

Drug Development

The compound plays a role in the pharmaceutical industry, especially in designing peptide-based therapeutics. Its structural features allow it to be used in developing drugs that target specific biological pathways.

Bioconjugation

It is utilized in bioconjugation techniques to enhance the efficacy and targeting capabilities of drugs or imaging agents by facilitating the attachment of biomolecules.

Neuroscience Research

In neuroscience, related compounds are used to study neuropeptides and their roles in neurological functions and disorders.

Research Findings

Research on compounds similar to (2S,4R)-4-benzylpyrrolidine-2-carboxylic acid hydrochloride has shown potential in various therapeutic areas. For instance, pyrrolidine derivatives have been explored for their antiviral properties and effects on neurotransmitter systems.

Data Table

Property	Value
CAS Number	1279049-67-0
Molecular Formula	C12H16ClNO2
Molecular Weight	241.72 g/mol
Storage Temperature	2-8°C
Synonyms	(R)-gamma-benzyl-L-proline-HCl, trans-4-Benzyl-L-proline hydrochloride